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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B147138 Get Quote

An In-depth Technical Guide to Isoamyl Benzoate in Fragrance and Flavor Chemistry

Introduction
Isoamyl benzoate (IUPAC name: 3-methylbutyl benzoate) is an organic ester formed from the

condensation of benzoic acid and isoamyl alcohol.[1] As a versatile aromatic compound, it is a

significant ingredient in the fragrance and flavor industries, valued for its pleasant sensory

characteristics.[2] This colorless liquid possesses a unique and complex aroma profile,

described as sweet, fruity, floral, and balsamic.[3][4] Naturally occurring in plants such as cocoa

beans (Theobroma cacao) and papaya (Carica papaya), isoamyl benzoate is also synthesized

for commercial use to ensure consistent quality and supply.[1][5] Its stability, blending

capabilities, and favorable safety profile make it a staple in a wide array of applications,

including fine fragrances, cosmetics, personal care products, and food flavorings.[1][2]

Physicochemical Properties
The physical and chemical properties of isoamyl benzoate are critical to its application in

various formulations. These properties are summarized in the table below.
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Property Value References

Molecular Formula C₁₂H₁₆O₂ [2][3][6]

Molecular Weight 192.25 g/mol [2][3][5]

CAS Number 94-46-2 [2][3]

FEMA Number 2058 [2][7]

Appearance
Clear, colorless to pale yellow

liquid
[2][3]

Density 0.973 - 0.99 g/cm³ at 20-25 °C [2][3][8]

Boiling Point 253 - 262 °C [3][8]

Melting Point -37 °C [3]

Flash Point >110 °C (>230 °F) [7]

Refractive Index n20/D 1.490 - 1.500 [2][7]

Solubility
Insoluble in water; miscible in

alcohol
[7][8][9]

Purity (by GC) ≥98% [2][7]

Synthesis of Isoamyl Benzoate
Isoamyl benzoate is commercially produced primarily through the Fischer esterification of

isoamyl alcohol with benzoic acid. This reaction is typically catalyzed by an acid. Various

catalysts have been studied to optimize the reaction yield and conditions.

General Fischer Esterification Reaction
Caption: Fischer esterification of benzoic acid and isoamyl alcohol.

Experimental Protocol: Catalytic Esterification
The synthesis of isoamyl benzoate can be achieved using various acid catalysts to improve

reaction rates and yield. Catalysts reported include sulfonic acids (p-toluene-sulfonic acid),
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inorganic salts (NH₄Fe(SO₄)₂·12H₂O), and solid super acids (Ti(SO₄)₂/TiO₂).[10] The protocol

below is a generalized procedure based on these methods.

Materials:

Benzoic Acid

Isoamyl Alcohol (Isopentyl Alcohol)

Acid Catalyst (e.g., p-toluenesulfonic acid, NH₄Fe(SO₄)₂·12H₂O)

Toluene or other suitable solvent for azeotropic removal of water

Sodium Bicarbonate solution (5% w/v)

Saturated Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Round-bottom flask

Dean-Stark apparatus or Soxhlet extractor with a drying agent

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reactant Charging: In a round-bottom flask, combine benzoic acid and a molar excess of

isoamyl alcohol (molar ratios from 1.0:1.5 to 1.0:4.0 have been reported).[10] Add a catalytic

amount of the selected acid catalyst (e.g., 1-5% by weight of reactants).
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Reaction Setup: Add a solvent like toluene to facilitate azeotropic removal of the water

byproduct. Assemble a Dean-Stark apparatus with a reflux condenser on top of the flask.

Reflux: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by measuring the amount of water collected in the Dean-Stark trap. Reaction

times typically range from 1.5 to 4 hours, depending on the catalyst and temperature.[10]

Work-up: After the reaction is complete (no more water is collected), cool the mixture to room

temperature.

Neutralization: Transfer the mixture to a separatory funnel and wash sequentially with a 5%

sodium bicarbonate solution to neutralize the acid catalyst, followed by water, and finally with

brine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Solvent Removal: Filter the drying agent and remove the solvent (toluene) and excess

isoamyl alcohol using a rotary evaporator.

Purification: The crude isoamyl benzoate can be further purified by vacuum distillation to

yield a high-purity product (e.g., >94%).[10]

Role in Fragrance Chemistry
Isoamyl benzoate is a highly valued component in perfumery for its complex scent profile and

versatile functions.[2][3]

Olfactory Profile: It imparts a sweet, balsamic, and fruity character with nuances of green

tropical fruits.[4] Some also describe its aroma as reminiscent of bananas and pears.[2] This

multifaceted scent makes it suitable for a wide range of fragrance families, particularly fruity-

florals.[4]

Concentration-Dependent Duality: A remarkable characteristic of isoamyl benzoate is its

dual functionality based on concentration.[4]
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At typical concentrations (up to 15%), it acts as a soft, sweet blender, harmonizing and

rounding out compositions, especially smoothing harsh notes of other fruity esters.[4]

At very high dilutions (0.1% or less), its character shifts dramatically, functioning as a

powerful vegetal modifier that can create realistic "tomato plant" effects.[4]

Fixative and Blender: With a longevity of over 90 hours on a smelling strip, it serves as an

excellent fixative, anchoring more volatile top notes and extending the life of a fragrance.[4] It

is an exceptional blender for accords containing ylang-ylang and jasmine.[4]

Applications: It is widely used in fine perfumes, colognes, cosmetics (lotions, creams), and

candle making to impart a pleasant and lasting aroma.[3]
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Caption: Relationship of isoamyl benzoate's structure to its aroma.

Role in Flavor Chemistry
In the flavor industry, isoamyl benzoate is employed to enhance and impart specific taste

profiles in various food products.

Taste Profile: At a concentration of 25 ppm, its taste is characterized as sweet and fruity with

a green tropical nuance.[8]
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Applications: It is used as a food additive to enhance flavors, particularly in confectionery

and beverages.[2] Its fruity undertone adds complexity and appeal to consumer products.[3]

It contributes to the characteristic aroma profiles of fruits like bananas and pears.[1]

Mechanism of Olfactory Perception
The perception of isoamyl benzoate, like any volatile compound, begins with its interaction

with olfactory receptors in the nasal cavity. While the specific receptor interactions for isoamyl
benzoate are not detailed in general literature, the overall signaling pathway is well-

understood.
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Caption: Simplified olfactory signal transduction pathway.
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Experimental Analysis Workflow
The evaluation of isoamyl benzoate in fragrance and flavor applications involves both

instrumental analysis and sensory evaluation. Gas Chromatography (GC) is used to determine

purity, while sensory panels are essential for characterizing its organoleptic properties.
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Caption: Generalized workflow for sensory analysis of a flavor/fragrance compound.
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Safety and Toxicology
Isoamyl benzoate is generally considered safe for its intended uses in the fragrance and flavor

industries.

Toxicity: It exhibits low acute toxicity. The oral LD50 in rats is reported as 6,330 mg/kg, and

the dermal LD50 in rabbits is greater than 5,000 mg/kg.[11]

Irritation: It is classified as causing mild skin irritation.[12]

Regulatory Status: The Joint FAO/WHO Expert Committee on Food Additives (JECFA)

determined that there is "no safety concern at current levels of intake when used as a

flavouring agent".[5] Its safety has also been assessed by the Research Institute for

Fragrance Materials (RIFM).[13]

Handling: Standard industrial hygiene practices are recommended. It is a combustible liquid

and should be stored away from heat and open flames in a well-ventilated area.[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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